5-(2-(Trimethylsilyl)ethynyl)pyridin-3-amine
Cat. No. B8645212
M. Wt: 190.32 g/mol
InChI Key: ZDVLCBQSRSQFHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08466162B2
Procedure details
To a stirred solution of 7.23 g (41.8 mmol) 5-bromo-3-amino-pyridine in 70 mL dry THF under argon atmosphere is added 238.8 mg (1.3 mmol) CuI, 880 mg (1.3 mmol) bis(triphenylphosphine)palladium(II) chloride, 1.1 g (4.2 mmol) triphenylphosphine and 70 mL (501 mmol) triethylamin. Then 8.3 mL (58.5 mmol) trimethylsilylethyne are added and the reaction is heated at 75° C. over night. After cooling to RT, 100 mL DCM is added and the reaction mixture is extracted twice with 100 water. The organic layer is dried over MgSO4 and the product is purified by chromatography on silica gel. Yield: 5.26 g (66%).
Name
CuI
Quantity
238.8 mg
Type
catalyst
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[C:4]([NH2:8])[CH:5]=[N:6][CH:7]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C(N(CC)CC)C.[CH3:35][Si:36]([C:39]#[CH:40])([CH3:38])[CH3:37]>C1COCC1.[Cu]I.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C(Cl)Cl>[CH3:35][Si:36]([C:39]#[C:40][C:2]1[CH:3]=[C:4]([NH2:8])[CH:5]=[N:6][CH:7]=1)([CH3:38])[CH3:37] |^1:50,69|
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Inputs
Step One
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Name
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|
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Quantity
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7.23 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=NC1)N
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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70 mL
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
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70 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Name
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CuI
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Quantity
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238.8 mg
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Type
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catalyst
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Smiles
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[Cu]I
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Name
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Quantity
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880 mg
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Type
|
catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Step Two
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Name
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Quantity
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8.3 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C#C
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Step Three
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to RT
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EXTRACTION
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Type
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EXTRACTION
|
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Details
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the reaction mixture is extracted twice with 100 water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer is dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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the product is purified by chromatography on silica gel
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Outcomes
Product
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Name
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|
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Type
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Smiles
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C[Si](C)(C)C#CC=1C=C(C=NC1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
